Cas no 34231-78-2 (3-Acetoxybenzaldehyde)

3-Acetoxybenzaldehyde structure
3-Acetoxybenzaldehyde structure
Product Name:3-Acetoxybenzaldehyde
CAS No:34231-78-2
MF:C9H8O3
MW:164.158022880554
MDL:MFCD00016603
CID:54210
PubChem ID:135727349
Update Time:2025-04-18

3-Acetoxybenzaldehyde Chemical and Physical Properties

Names and Identifiers

    • 3-Formylphenyl acetate
    • 3-Acetoxybenzaldehyde
    • (3-formylphenyl) acetate
    • 3-Acetoxybenzaldehyd
    • Acetic Acid 3-Formylphenyl Ester
    • m-acetoxybenzaldehyde
    • meta-acetoxybenzaldehyde
    • m-formylphenyl acetate
    • Acetoxybenzaldehyde
    • 97%
    • Benzaldehyde, 3-(acetyloxy)-
    • Acetoxybenzaldehyde; 97%
    • GVUMZPWBUAGJBP-UHFFFAOYSA-N
    • m-ace-toxybenzaldehyde
    • PubChem13227
    • m-Hydroxybenzaldehyde acetate
    • KSC225C0P
    • (3-methanoylphenyl) ethanoate
    • acetic acid (3-formylphenyl) ester
    • SBB064213
    • ANW
    • W-106743
    • 3-Formylphenylacetate
    • AKOS006230162
    • FT-0614867
    • AI3-31881
    • InChI=1/C9H8O3/c1-7(11)12-9-4-2-3-8(5-9)6-10/h2-6H,1H
    • A822125
    • AM83000
    • EINECS 251-890-4
    • MFCD00016603
    • NS00029627
    • CS-W014313
    • 34231-78-2
    • DTXSID80187808
    • PS-5110
    • SCHEMBL2094506
    • A10206
    • DA-06662
    • DB-022153
    • A2467
    • MDL: MFCD00016603
    • Inchi: 1S/C9H8O3/c1-7(11)12-9-4-2-3-8(5-9)6-10/h2-6H,1H3
    • InChI Key: GVUMZPWBUAGJBP-UHFFFAOYSA-N
    • SMILES: O(C(C)=O)C1C=CC=C(C=O)C=1
    • BRN: 1941499

Computed Properties

  • Exact Mass: 164.04700
  • Monoisotopic Mass: 164.047
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 177
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 43.4
  • Surface Charge: 0
  • Tautomer Count: nothing

Experimental Properties

  • Color/Form: Colorless or yellow liquid
  • Density: 1,17 g/cm3
  • Melting Point: No data available
  • Boiling Point: 110°C/5mmHg(lit.)
  • Flash Point: 138°C/20mm
  • Refractive Index: 1.5330
  • Water Partition Coefficient: Insoluble in water.
  • PSA: 43.37000
  • LogP: 1.42440
  • Solubility: Insoluble in water
  • Sensitiveness: Air Sensitive

3-Acetoxybenzaldehyde Security Information

3-Acetoxybenzaldehyde Customs Data

  • HS CODE:2915390090
  • Customs Data:

    China Customs Code:

    2915390090

    Overview:

    2915390090. Other acetate esters. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:AB(Customs clearance form for Inbound Goods,Customs clearance form for outbound goods). MFN tariff:5.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Regulatory conditions:

    A.Customs clearance form for Inbound Goods
    B.Customs clearance form for outbound goods

    Inspection and quarantine category:

    R.Sanitary supervision and inspection of imported food
    S.Sanitary supervision and inspection of exported food
    M.Import commodity inspection
    N.Export commodity inspection

    Summary:

    2915390090. esters of acetic acid. VAT:17.0%. Tax rebate rate:13.0%. Supervision conditions:AB(certificate of inspection for goods inward,certificate of inspection for goods outward). MFN tariff:5.5%. General tariff:30.0%

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3-Acetoxybenzaldehyde Production Method

3-Acetoxybenzaldehyde Related Literature

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